Cas no 878671-95-5 (1-cyclopropyl-4-isothiocyanatonaphthalene)

• Product Name: 1-cyclopropyl-4-isothiocyanatonaphthalene
• CAS No: 878671-95-5
• MF: C₁₄H₁₁NS
• MW: 225.308841943741
• MDL: MFCD11113208
• CID: 721242
• PubChem ID: 56595458
• Update Time: 2024-10-26

1-cyclopropyl-4-isothiocyanatonaphthalene Chemical and Physical Properties

Names and Identifiers

• Naphthalene,1-cyclopropyl-4-isothiocyanato-
• 1-cyclopropyl-4-isothiocyanatoNaphthalene
• NAPHTHALENE, 1-CYCLOPROPYL-4-ISOTHIOCYANATO-
• 1-Cyclopropyl-4-isothiocyanatonaphthalene (ACI)
• 4-Cyclopropyl-1-naphthyl isothiocyanate
• CS-D0226
• AS-39931
• AKOS028108229
• MFCD11113208
• 1-cyclopropyl-4-isothiocyanato Naphthalene
• 878671-95-5
• DB-077122
• SCHEMBL248662
• 1-cyclopropyl-4-isothiocyanato-naphthalene
• BCP11539
• AC-29321
• CCPTWMNSFHCZPB-UHFFFAOYSA-N
• Lesinurad Impurity 17
• 1-cyclopropyl-4-isothiocyanatonaphthalene

• MDL： MFCD11113208
• Inchi： 1S/C14H11NS/c16-9-15-14-8-7-11(10-5-6-10)12-3-1-2-4-13(12)14/h1-4,7-8,10H,5-6H2
• InChI Key： CCPTWMNSFHCZPB-UHFFFAOYSA-N
• SMILES： S=C=NC1C2C(=CC=CC=2)C(C2CC2)=CC=1

Computed Properties

• Exact Mass: 225.061
• Monoisotopic Mass: 225.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4A^2
• XLogP3: 5.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.21
• Melting Point: No data available
• Boiling Point: 394.6±21.0 °C at 760 mmHg
• Flash Point: 205.8±29.9 °C
• Vapor Pressure: No data available

1-cyclopropyl-4-isothiocyanatonaphthalene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better